Cas no 2171674-99-8 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid
• CAS No: 2171674-99-8
• MF: C₂₅H₂₅F₃N₂O₅
• MW: 490.471617460251
• CID: 6218956
• PubChem ID: 165526406
• Update Time: 2025-06-10

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid
• EN300-1499382
• 2171674-99-8
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C25H25F3N2O5/c26-25(27,28)13-20(21(31)32)29-22(33)24(11-5-6-12-24)30-23(34)35-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-20H,5-6,11-14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： SYDLREJUXVQSIH-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)(F)F

Computed Properties

• Exact Mass: 490.17155639g/mol
• Monoisotopic Mass: 490.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid

Introduction to 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid (CAS No. 2171674-99-8)

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid, identified by its CAS number 2171674-99-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl backbone and a fluorinated side chain. The presence of a fluorenylmethoxycarbonyl (FMOC) group in its structure suggests potential applications in peptide synthesis and protease inhibition, areas where fluorinated compounds have demonstrated remarkable efficacy.

The fluorenylmethoxycarbonyl moiety is particularly noteworthy as it serves as a protecting group for amino acids during peptide coupling reactions. This protective feature is essential in multi-step synthetic pathways, ensuring selective modification and high yield of the final product. The cyclopentylformamido segment introduces rigidity to the molecular structure, which can influence both the solubility and bioavailability of derivatives. Furthermore, the trifluorobutanoic acid component contributes to the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

In recent years, there has been a surge in research focused on fluorinated compounds due to their unique physicochemical properties. These properties include enhanced metabolic stability, improved binding affinity to biological targets, and increased resistance to enzymatic degradation. For instance, studies have shown that trifluoromethyl groups can significantly modulate the pharmacokinetic profile of small molecules by reducing their susceptibility to oxidative metabolism. The incorporation of such groups into drug candidates has led to the development of several FDA-approved medications with improved efficacy and duration of action.

The cyclopentylformamido moiety in this compound also offers interesting opportunities for further derivatization. Cycloalkyl groups are known to enhance molecular rigidity and binding interactions with biological targets, making them valuable in designing high-affinity ligands. Additionally, the formamido group can serve as a scaffold for introducing additional functional handles or for linking with other pharmacophores. This structural versatility makes 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the design and optimization of such complex molecules. Molecular modeling techniques, including docking studies and quantum mechanical calculations, have enabled researchers to predict the binding modes and interactions of these compounds with biological targets with unprecedented accuracy. For example, computational studies have identified that the fluorenylmethoxycarbonyl group can interact favorably with specific amino acid residues in enzyme active sites, suggesting its potential as an inhibitor.

The pharmaceutical industry has been particularly interested in developing inhibitors targeting proteases, which play crucial roles in various biological processes including inflammation and cancer progression. The structural features of this compound make it a promising candidate for such applications. Specifically, the combination of a rigid cyclopentyl backbone and a fluorinated side chain can enhance binding affinity while minimizing off-target effects. Moreover, the presence of multiple functional groups provides ample opportunities for further optimization through structure-activity relationship (SAR) studies.

In addition to its potential as an inhibitor, this compound may also find applications in other therapeutic areas. For instance, its structural motif could be modified to develop novel antimicrobial agents or antiviral drugs. The fluorenylmethoxycarbonyl group can be readily removed under specific conditions to expose reactive amino groups, allowing for further derivatization into more complex molecules. This adaptability makes it an invaluable tool in synthetic chemistry.

The synthesis of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid involves multiple steps requiring precise control over reaction conditions and reagent selection. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations are often employed to construct the desired framework efficiently. The use of high-purity starting materials and rigorous purification techniques is essential to ensure the final product meets pharmaceutical-grade standards.

Quality control and analytical characterization play critical roles in evaluating the purity and integrity of this compound. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural identity and assess impurity profiles. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets stringent quality requirements.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies aimed at improving efficiency and sustainability. Green chemistry principles are being increasingly adopted to minimize waste generation and reduce environmental impact during synthesis. For example, catalytic processes that utilize recyclable catalysts or solvent-free reactions are being explored as alternatives to traditional methods.

In conclusion,2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-4,4,4-trifluorobutanoic acid (CAS No. 2171674-99-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics with enhanced pharmacological properties. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts across multiple therapeutic areas including oncology and inflammation management.